S 8307
S 8307
Brand Name:
Vulcanchem
CAS No.:
118393-93-4
VCID:
VC20798147
InChI:
InChI=1S/C16H18Cl2N2O2.Na/c1-2-3-8-14-19-16(18)13(9-15(21)22)20(14)10-11-6-4-5-7-12(11)17;/h4-7H,2-3,8-10H2,1H3,(H,21,22);/q;+1/p-1
SMILES:
CCCCC1=NC(=C(N1CC2=CC=CC=C2Cl)CC(=O)[O-])Cl.[Na+]
Molecular Formula:
C16H17Cl2N2NaO2
Molecular Weight:
363.2 g/mol
S 8307
CAS No.: 118393-93-4
Cat. No.: VC20798147
Molecular Formula: C16H17Cl2N2NaO2
Molecular Weight: 363.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 118393-93-4 |
|---|---|
| Molecular Formula | C16H17Cl2N2NaO2 |
| Molecular Weight | 363.2 g/mol |
| IUPAC Name | sodium;2-[2-butyl-5-chloro-3-[(2-chlorophenyl)methyl]imidazol-4-yl]acetate |
| Standard InChI | InChI=1S/C16H18Cl2N2O2.Na/c1-2-3-8-14-19-16(18)13(9-15(21)22)20(14)10-11-6-4-5-7-12(11)17;/h4-7H,2-3,8-10H2,1H3,(H,21,22);/q;+1/p-1 |
| Standard InChI Key | UISHOHGMISMAQN-UHFFFAOYSA-M |
| Isomeric SMILES | CCCCC1=NC(=C(N1CC2=CC=CC=C2Cl)CC(=O)[O-])Cl.[Na+] |
| SMILES | CCCCC1=NC(=C(N1CC2=CC=CC=C2Cl)CC(=O)[O-])Cl.[Na+] |
| Canonical SMILES | CCCCC1=NC(=C(N1CC2=CC=CC=C2Cl)CC(=O)[O-])Cl.[Na+] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator